Cas no 4663-13-2 (1-methoxy-4-[1-(4-methoxyphenyl)prop-1-enyl]benzene)
4663-13-2 structure
Product Name:1-methoxy-4-[1-(4-methoxyphenyl)prop-1-enyl]benzene
CAS No:4663-13-2
MF:C17H18O2
MW:254.323625087738
CID:1517575
PubChem ID:252344
Update Time:2025-04-21
1-methoxy-4-[1-(4-methoxyphenyl)prop-1-enyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-methoxy-4-[1-(4-methoxyphenyl)prop-1-enyl]benzene
- CTK2A0705
- 1,1-Bis(p-methoxyphenyl)-1-propene
- 1,1-(4,4-dimethoxydiphenyl)-1-propene
- 1,1-di(4-methoxyphenyl)-2-methylethene
- 1,1'-bis(4-methoxy-5-methylphenyl)cyclohexane
- 1,1-di(4-methoxy-3-methylphenyl)cyclohexane
- 1,1-bis(p-methoxyphenyl)propene
- Benzene, 1,1'-cyclohexylidenebis[4-methoxy-3-methyl-
- 4,4'-(prop-1-ene-1,1-diyl)bis(methoxybenzene)
- 1,1-Bis(4-methoxyphenyl)propene
- bis-cresol-cyclohexane-di-methylether
- 1,1-bis(4-methoxyphenyl)-1-propene
- CTK2A0705; 1,1-Bis(p-methoxyphenyl)-1-propene; 1,1-(4,4-dimethoxydiphenyl)-1-propene; 1,1-di(4-methoxyphenyl)-2-methylethene; 1,1'-bis(4-methoxy-5-methylphenyl)cyclohexane; 1,1-di(4-methoxy-3-methylphenyl)cyclohexane; 1,1-bis(p-methoxyphenyl)propene; Benzene, 1,1'-cyclohexylidenebis[4-methoxy-3-methyl-; 4,4'-(prop-1-ene-1,1-diyl)bis(methoxybenzene); 1,1-Bis(4-methoxyphenyl)propene; 65010-47-1; bis-cresol-cyclohexane-di-methylether; 1,1-
- NSC74087
- DTXSID00963626
- YXMZWIHJYQSVLL-UHFFFAOYSA-N
- NSC-74087
- SCHEMBL6937356
- 1,1'-(Prop-1-ene-1,1-diyl)bis(4-methoxybenzene)
- 4663-13-2
-
- Inchi: 1S/C17H18O2/c1-4-17(13-5-9-15(18-2)10-6-13)14-7-11-16(19-3)12-8-14/h4-12H,1-3H3
- InChI Key: YXMZWIHJYQSVLL-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)/C(=C\C)/C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 392.4°C at 760 mmHg
- Flash Point: 154.3°C
- Refractive Index: 1.554
- PSA: 18.46
- LogP: 4.15540
1-methoxy-4-[1-(4-methoxyphenyl)prop-1-enyl]benzene Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
4663-13-2 (1-methoxy-4-[1-(4-methoxyphenyl)prop-1-enyl]benzene) Related Products
- 10019-24-6(Benzene,1,1',1'',1'''-(1,2-ethenediylidene)tetrakis[4-methoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent